Cas no 1503615-76-6 (2-(2-methylquinolin-4-yl)propanoic acid)

• Product Name: 2-(2-methylquinolin-4-yl)propanoic acid
• CAS No: 1503615-76-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6060259
• PubChem ID: 165842690
• Update Time: 2025-05-20

2-(2-methylquinolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylquinolin-4-yl)propanoic acid
• 1503615-76-6
• EN300-1826501

• Inchi： 1S/C13H13NO2/c1-8-7-11(9(2)13(15)16)10-5-3-4-6-12(10)14-8/h3-7,9H,1-2H3,(H,15,16)
• InChI Key： ZIGCNROYGDQBNC-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-methylquinolin-4-yl)propanoic acid

Introduction to 2-(2-methylquinolin-4-yl)propanoic acid (CAS No. 1503615-76-6)

2-(2-methylquinolin-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1503615-76-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a quinoline core substituted with a propanoic acid side chain, has garnered attention due to its structural complexity and potential biological activities. The quinoline scaffold is well-documented for its role in various pharmacological applications, while the introduction of a methyl group and a propanoic acid moiety further modulates its chemical and biological properties.

The compound's structure consists of a fused benzene and pyridine ring system, characteristic of quinoline derivatives, with a methylquinolin-4-yl substituent attached to the propyl chain. This arrangement imparts unique electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and development. The propanoic acid group not only influences the compound's solubility and metabolic stability but also serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The presence of the methylquinolin-4-yl moiety in 2-(2-methylquinolin-4-yl)propanoic acid suggests that it may exhibit similar biological activities. Preliminary studies have indicated that this compound may interact with various biological targets, including enzymes and receptors involved in disease pathways. Such interactions could potentially lead to therapeutic effects, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel pharmaceutical agents. The structural features of 2-(2-methylquinolin-4-yl)propanoic acid allow for diverse chemical modifications, enabling researchers to optimize its pharmacokinetic and pharmacodynamic properties. For instance, alterations to the propanoic acid side chain could enhance bioavailability or target specificity, while modifications to the quinoline ring could improve binding affinity to biological targets.

The synthesis of 2-(2-methylquinolin-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex quinoline core efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the advancements in organic chemistry that facilitate such constructions.

Recent advances in computational chemistry have further enhanced the understanding of 2-(2-methylquinolin-4-yl)propanoic acid's properties. Molecular modeling techniques have been used to predict its binding modes with potential biological targets, providing insights into its mechanism of action. These computational studies complement experimental efforts by offering rapid and cost-effective screening of virtual libraries derived from this compound's core structure.

In addition to its pharmacological potential, 2-(2-methylquinolin-4-yl)propanoic acid has shown promise in material science applications. The unique electronic properties of the quinoline scaffold make it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The integration of this compound into advanced materials could lead to innovations in energy-efficient technologies.

The future direction of research on 2-(2-methylquinolin-4-yl)propanoic acid (CAS No. 1503615-76-6) is likely to focus on expanding its chemical diversity through structural analogs and exploring its therapeutic potential in preclinical models. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in unlocking its full potential as a pharmaceutical agent or advanced material component.

Overall, 2-(2-methylquinolin-4-yl)propanoic acid represents a fascinating example of how structural complexity can be leveraged to develop novel compounds with diverse applications. Its unique combination of chemical features positions it as a valuable asset in both academic research and industrial development pipelines.